Cas no 2097890-92-9 (N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-6-ethoxypyridine-3-carboxamide)

• Product name: N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-6-ethoxypyridine-3-carboxamide
• CAS No: 2097890-92-9
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 5339079

N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-6-ethoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-6-ethoxynicotinamide
• N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-6-ethoxypyridine-3-carboxamide
• N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-6-ethoxypyridine-3-carboxamide

• Inchi： 1S/C17H20N4O3/c1-2-24-15-7-5-13(11-19-15)17(23)18-9-10-21-16(22)8-6-14(20-21)12-3-4-12/h5-8,11-12H,2-4,9-10H2,1H3,(H,18,23)
• InChI Key： UTFXIHFXUPFRPR-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CCNC(C1C=NC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 542
• XLogP3: 0.8
• Topological Polar Surface Area: 83.9

Additional information on N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-6-ethoxypyridine-3-carboxamide

Compound CAS No. 2097890-92-9: N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-6-ethoxypyridine-3-carboxamide

The compound CAS No. 2097890-92-9, known as N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-6-ethoxypyridine-3-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and functional groups, which make it a promising candidate for applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Its structure incorporates a dihydropyridazine ring system, which is known for its ability to act as a scaffold for bioactive molecules. The presence of the cyclopropyl group further enhances the compound's stability and bioavailability, making it an attractive target for researchers in the pharmaceutical industry.

One of the most notable aspects of this compound is its ability to interact with specific biological targets. For instance, research has shown that it exhibits potent activity against certain enzymes and receptors, which could be leveraged to develop treatments for various diseases. The ethoxy group attached to the pyridine ring also contributes to its solubility properties, which are crucial for drug delivery systems.

In addition to its pharmaceutical applications, this compound has also been explored in the context of agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation makes it a potential candidate for developing new crop protection agents. Recent experiments have demonstrated its efficacy in controlling plant pathogens without adverse effects on non-target organisms, which is a significant advantage in sustainable agriculture.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methodologies to construct the dihydropyridazine core and functionalize it with the desired substituents. These methods often involve coupling reactions, oxidation steps, and selective protection/deprotection strategies to ensure high yields and purity.

From a materials science perspective, this compound's unique electronic properties make it a candidate for use in organic electronics. Its ability to undergo redox reactions and form stable charge transfer complexes could be exploited in the development of new types of sensors or energy storage devices. Recent advancements in computational chemistry have allowed researchers to model these properties at an atomic level, providing deeper insights into their potential applications.

In conclusion, the compound CAS No. 2097890-92-9, or N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yll)ethyl]-6-EthoxyPyridine 3-carboxamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemicals, and advanced materials science.